Cas no 1216186-48-9 (2-(4-Bromophenyl)morpholine hydrochloride)

• Product Name: 2-(4-Bromophenyl)morpholine hydrochloride
• CAS No: 1216186-48-9
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 6778491
• PubChem ID: 14425823
• Update Time: 2025-06-15

2-(4-Bromophenyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0143960
• MFCD32864360
• 1216186-48-9
• AKOS016393796
• SY343905
• (2R)-2-(4-bromophenyl)morpholine;hydrochloride
• 2-(4-bromophenyl)morpholine;hydrochloride
• 2-(4-bromophenyl)morpholine hydrochloride
• SCHEMBL3653333
• 2-(4-Bromophenyl)morpholine HCl
• 2-(4-Bromophenyl)morpholine hydrochloride

• Inchi： 1S/C10H12BrNO.ClH/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10;/h1-4,10,12H,5-7H2;1H
• InChI Key： WBFDCHKYIJEWJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CNCCO1.Cl

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(4-Bromophenyl)morpholine hydrochloride

Introduction to 2-(4-Bromophenyl)morpholine hydrochloride (CAS No. 1216186-48-9)

2-(4-Bromophenyl)morpholine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1216186-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the morpholine class of heterocyclic amines, characterized by its nitrogen-containing seven-membered ring structure fused with a morpholine moiety. The presence of a bromine substituent at the para position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry applications.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations and biological studies. This solubility advantage allows for more efficient delivery systems and enhances its utility in drug discovery processes. The structural features of 2-(4-Bromophenyl)morpholine hydrochloride make it a versatile building block for designing novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of morpholine derivatives, particularly those incorporating halogenated aromatic rings. Studies have demonstrated that such compounds can exhibit inhibitory activity against a range of enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The bromine atom in 2-(4-Bromophenyl)morpholine hydrochloride serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of 2-(4-Bromophenyl)morpholine hydrochloride is its role in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that modulate these pathways effectively. The morpholine scaffold has shown promise in this context due to its ability to mimic natural substrates and interact with the active sites of kinases.

Recent advancements in computational chemistry have facilitated the rational design of kinase inhibitors using 2-(4-Bromophenyl)morpholine hydrochloride as a core structure. Molecular docking studies have identified key interactions between this compound and target kinases, providing insights into how modifications can enhance binding affinity and selectivity. These computational approaches have accelerated the discovery process by allowing researchers to predict the efficacy of novel derivatives before conducting costly experimental validations.

The pharmaceutical industry has also leveraged 2-(4-Bromophenyl)morpholine hydrochloride in the development of antiviral agents. Viruses often rely on host cell machinery for replication, making kinases and other enzymes attractive targets for antiviral drugs. Researchers have synthesized derivatives of this compound that exhibit inhibitory effects on viral proteases and polymerases, contributing to the fight against emerging infectious diseases. The bromine substituent facilitates further derivatization, allowing for fine-tuning of potency and selectivity against viral pathogens.

In addition to its applications in drug discovery, 2-(4-Bromophenyl)morpholine hydrochloride has found utility in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of catalysts for organic transformations. These metal-organic complexes exhibit enhanced catalytic activity and selectivity, making them valuable tools in industrial chemical processes. The morpholine moiety acts as a ligand, stabilizing metal centers while allowing access to reactive intermediates through controlled oxidative or reductive conditions.

The synthesis of 2-(4-Bromophenyl)morpholine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions between 4-bromobenzaldehyde and morpholine derivatives, followed by salt formation with hydrochloric acid. Advances in green chemistry have led to the development of more sustainable synthetic methods, such as solvent-free reactions or catalytic processes that minimize waste generation. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

The biological activity of 2-(4-Bromophenyl)morpholine hydrochloride has been extensively studied in preclinical models. In vitro assays have revealed its potential as an antagonist for certain G protein-coupled receptors (GPCRs), which are integral membrane proteins involved in signal transduction. By modulating GPCR activity, this compound could offer therapeutic benefits in conditions such as hypertension, pain management, and neurological disorders. Preclinical studies have also explored its effects on blood-brain barrier permeability, suggesting potential applications in central nervous system (CNS) drug delivery.

One notable research area involves using 2-(4-Bromophenyl)morpholine hydrochloride as a scaffold for developing antimicrobial agents. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of novel antimicrobial compounds. Researchers have synthesized derivatives of this molecule that exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria alike. The bromine atom allows for further functionalization to enhance binding interactions with bacterial targets while minimizing toxicity to host cells.

The chemical stability and shelf-life of 2-(4-Bromophenoid)morpholine hydrochlorid(e) are critical considerations for pharmaceutical applications. Proper storage conditions under inert atmospheres and controlled humidity levels ensure that the compound retains its integrity over time. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to monitor purity and detect degradation products during storage or formulation processes.

The regulatory landscape governing the use of 2-(4-Bromophenyl)morpholine hydrochloride reflects its importance in pharmaceutical research and development. Regulatory agencies require comprehensive characterization data before approving new drug candidates derived from this compound or similar scaffolds. This includes toxicological assessments conducted across multiple species to evaluate safety profiles before human clinical trials can commence.

In conclusion,(bold text) 2-(4-Bromophenyl)morpholine hydrochloride (CAS No.) represents a versatile intermediate with far-reaching applications across multiple scientific disciplines including medicinal chemistry,(bold text) drug discovery,(bold text) materials science,(bold text)and catalysis.(bold text) Its unique structural features combined with( bold text)its reactivity make it an indispensable tool( bold text)for researchers striving( bold text)to develop innovative solutions( bold text)to complex scientific challenges.( bold text)